![molecular formula H5Si2 B1231035 Disilanyl CAS No. 73151-72-1](/img/structure/B1231035.png)
Disilanyl
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Description
Disilanyl is a silicon hydride.
Scientific Research Applications
Water Fluxes and Growth Dynamics in Forestry
Disilanyl, as part of the HYDROSIL project, contributed to understanding water fluxes and growth dynamics in oak coppices, a key aspect of forest management and environmental sustainability (Del Campo et al., 2019).
Thermosalient Effect in Soft Crystals
In organosilicon chemistry, this compound macrocycles demonstrated a thermosalient effect, showcasing the potential of this compound in designing responsive materials for various applications, including sensors and actuators (Omoto et al., 2020).
Biomedical Industry
This compound derivatives, specifically Polydimethylsiloxane (PDMS), have been extensively used in biomedicine due to their biomechanical properties akin to biological tissues, with applications spanning from microfluidic circuits to optical systems (Victor et al., 2019).
Nanoparticle Synthesis
This compound compounds play a critical role in the synthesis of inorganic nanoparticles, pivotal for advancements in electronics, medicine, and other technological fields (Cushing et al., 2004).
Molecular Structure and Electronic Properties
Research on this compound fluoride's molecular structure and properties provided insights into its application in molecular physics and chemistry, influencing the development of various chemical processes (Cox & Varma, 1966).
Semiconductor Industry
Disilane (Si2H6), a related compound, has been used for doping in semiconductor manufacturing, specifically in the molecular beam epitaxial growth of GaAs, highlighting its significance in electronics (Kimura et al., 1987).
Organic Electronics
This compound units in organosilicon polymers showed potential in reducing bandgap values, indicating their application in developing novel organic electronic materials (Nakajima et al., 1994).
Silicon Vapor Deposition and Surface Chemistry
The adsorption and decomposition of disilane on porous silicon surfaces provided essential information for chemical vapor deposition (CVD) and atomic layer epitaxy (ALE) processes in silicon manufacturing (Dillon et al., 1993).
Organometallic Chemistry
The study of this compound reactions in organometallic chemistry, including their interaction with nitriles, has expanded the understanding of carbon-carbon bond cleavage mechanisms, relevant to catalysis and synthetic chemistry (Hashimoto et al., 2006).
Properties
73151-72-1 | |
Molecular Formula |
H5Si2 |
Molecular Weight |
61.21 g/mol |
InChI |
InChI=1S/H5Si2/c1-2/h1H2,2H3 |
InChI Key |
PDULIKUVYCXPGX-UHFFFAOYSA-N |
SMILES |
[SiH3][SiH2] |
Canonical SMILES |
[SiH3][SiH2] |
Origin of Product |
United States |
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